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Compound of Interest

Compound Name: 5-Cyclopropylpyridin-3-amine

Cat. No.: B597435

An In-Depth Technical Guide to 5-Cyclopropylpyridin-3-amine

This technical guide provides essential molecular information and a generalized experimental
workflow for the synthesis and analysis of 5-Cyclopropylpyridin-3-amine, a compound of
interest for researchers, scientists, and drug development professionals.

Core Molecular Data

5-Cyclopropylpyridin-3-amine is a heterocyclic organic compound featuring a pyridine ring
substituted with a cyclopropyl group. The key quantitative data for this molecule are
summarized in the table below.

Parameter Value Reference
Molecular Formula C8H10N2 [1112][3]
Molecular Weight 134.18 g/mol [11[3114]
CAS Number 1314353-68-8 [1][21[3]
MDL Number MFCD19543987 [1][3]

Experimental Protocols

While specific experimental protocols for the synthesis of 5-Cyclopropylpyridin-3-amine are
proprietary and detailed in specific patents or publications, a general synthetic approach can be
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inferred from common organic chemistry reactions used for similar structures. A plausible
synthetic route would involve a cross-coupling reaction, such as a Suzuki-Miyaura coupling,
followed by a reduction or amination step.

A representative workflow for the synthesis and analysis of this compound is outlined below.

General Synthesis Workflow

A common method for the synthesis of similar pyridinamine derivatives involves a multi-step
process:

o Halogenation of a Pyridine Precursor: Introduction of a halogen atom (e.g., bromine or
iodine) onto the pyridine ring at a suitable position to enable subsequent cross-coupling.

o Suzuki-Miyaura Coupling: Reaction of the halogenated pyridine with a cyclopropylboronic
acid or its ester in the presence of a palladium catalyst and a base to introduce the

cyclopropyl group.

« Nitration: Introduction of a nitro group onto the pyridine ring, which can then be reduced to
an amine.

e Reduction of the Nitro Group: The nitro group is reduced to the desired amine functionality
using standard reducing agents such as hydrogen gas with a palladium catalyst, or tin(ll)
chloride.

Analytical Characterization Workflow

Following synthesis, the identity and purity of 5-Cyclopropylpyridin-3-amine would be
confirmed using a suite of analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR to elucidate the
molecular structure and confirm the presence of both the cyclopropyl and pyridinamine
moieties.

e Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular
formula. High-resolution mass spectrometry (HRMS) can provide a more precise mass
measurement.
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e High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound. A
reversed-phase column with a suitable mobile phase gradient would typically be employed.

o Melting Point Analysis: To determine the melting point range of the solid compound, which is

an indicator of purity.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis and characterization

of 5-Cyclopropylpyridin-3-amine.
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Generalized Workflow for 5-Cyclopropylpyridin-3-amine
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Caption: A generalized workflow for the synthesis and characterization of 5-
Cyclopropylpyridin-3-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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